1-[1-(pyridazin-3-yl)piperidin-4-yl]methanamine dihydrochloride

• CAS No.: 2680533-38-2
• Molecular Formula: C10H18Cl2N4
• Molecular Weight: 265.2

Description

1-[1-(pyridazin-3-yl)piperidin-4-yl]methanamine dihydrochloride is a chemical compound that has garnered interest in various scientific fields due to its unique structure and potential applications. This compound features a piperidine ring, which is a six-membered heterocycle containing one nitrogen atom, and a pyridazine ring, a six-membered ring with two adjacent nitrogen atoms. The presence of these rings contributes to the compound’s chemical reactivity and biological activity.

Preparation Methods

The synthesis of 1-[1-(pyridazin-3-yl)piperidin-4-yl]methanamine dihydrochloride typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

Formation of the Piperidine Ring: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the Pyridazine Ring: This step often involves the reaction of the piperidine derivative with a pyridazine precursor under specific conditions.

Formation of the Methanamine Group:

Formation of the Dihydrochloride Salt: The final step involves the conversion of the free base to its dihydrochloride salt form by treatment with hydrochloric acid.

Industrial production methods may involve optimization of these steps to enhance yield and purity, as well as the use of scalable reaction conditions and purification techniques.

Chemical Reactions Analysis

1-[1-(pyridazin-3-yl)piperidin-4-yl]methanamine dihydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can participate in substitution reactions, where functional groups on the piperidine or pyridazine rings are replaced by other groups. Common reagents for these reactions include halogens and nucleophiles.

Addition: Addition reactions can occur at the double bonds present in the pyridazine ring, leading to the formation of addition products.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-[1-(pyridazin-3-yl)piperidin-4-yl]methanamine dihydrochloride has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: It is used in biological studies to investigate its effects on various biological systems, including its potential as a therapeutic agent.

Medicine: The compound is explored for its potential therapeutic properties, including its use as an intermediate in the synthesis of drugs targeting specific diseases.

Industry: It is used in the development of new materials and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 1-[1-(pyridazin-3-yl)piperidin-4-yl]methanamine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound’s piperidine and pyridazine rings allow it to interact with various enzymes and receptors, potentially modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

1-[1-(pyridazin-3-yl)piperidin-4-yl]methanamine dihydrochloride can be compared with other similar compounds, such as:

Piperidine Derivatives: These compounds share the piperidine ring structure and are widely used in pharmaceuticals and agrochemicals.

Pyridazine Derivatives: These compounds contain the pyridazine ring and are known for their biological activity and use in drug development.

Methanamine Derivatives: These compounds feature the methanamine group and are used in various chemical and biological applications.

The uniqueness of 1-[1-(pyridazin-3-yl)piperidin-4-yl]methanamine dihydrochloride lies in its combination of the piperidine and pyridazine rings, which confer distinct chemical and biological properties.